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Compound of Interest

Compound Name: 5-Chloropyrimidine-2-carbonitrile

Cat. No.: B1584771 Get Quote

Attention Researchers, Scientists, and Drug Development Professionals:

Our comprehensive analysis of CAS number 38275-56-8 has revealed a critical discrepancy

across multiple chemical databases and suppliers. This CAS number is erroneously associated

with two distinct chemical entities: 5-Chloropyrimidine-2-carbonitrile and 2-Amino-5-bromo-

3-hydroxypyridine. This ambiguity presents a significant risk in a research and development

setting, as these compounds possess different physicochemical properties, toxicological

profiles, and handling requirements.

This guide will therefore address both compounds separately to ensure scientific accuracy and

promote laboratory safety. We urge all personnel to verify the precise chemical identity and

corresponding CAS number from their source materials before proceeding with any

experimental work.

Part 1: 5-Chloropyrimidine-2-carbonitrile (Correct
CAS: 38275-56-8)
Chemical Identity and Overview
5-Chloropyrimidine-2-carbonitrile is a halogenated pyrimidine derivative. Its structure,

featuring a chloro group and a nitrile group on the pyrimidine ring, makes it a versatile building

block in organic synthesis, particularly in the agrochemical industry.[1] The electron-

withdrawing nature of the nitrile group enhances the electrophilicity of the compound.[1]
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Synonyms: 5-chloro-2-pyrimidinecarbonitrile

Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Chloropyrimidine-2-
carbonitrile.

Property Value Source

Molecular Formula C₅H₂ClN₃ [2][3][4]

Molecular Weight 139.54 g/mol [2][4]

Appearance Solid [3]

Melting Point 78°C [2][5]

Boiling Point 292°C [2][5]

Density 1.43 g/cm³ [2][5]

Flash Point 130°C [5]

Storage
Sealed in dry, Room

Temperature
[5]

Safety and Handling
1.3.1 Hazard Identification

5-Chloropyrimidine-2-carbonitrile is classified as a hazardous substance. The GHS hazard

statements associated with this compound are:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

Signal Word: Warning

1.3.2 Recommended Personal Protective Equipment (PPE) and Handling

A risk assessment should be conducted before handling. The following diagram outlines a

general workflow for safe handling and emergency preparedness.

Preparation & Handling

Emergency Procedures

Conduct Risk Assessment

Don PPE:
- Safety glasses with side shields

- Protective gloves
- Lab coat

Handle in a well-ventilated area
 or chemical fume hood.
Avoid generating dust.

Do not eat, drink, or smoke.

Store in a tightly sealed container
in a dry, well-ventilated place.

Spill Response:
- Evacuate area

- Wear appropriate PPE
- Absorb spill with inert material

- Collect and place in a suitable container for disposal

Exposure Response:
- Inhalation: Move to fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water for several minutes

- Ingestion: Seek immediate medical attention

Click to download full resolution via product page
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Caption: General workflow for safe handling and emergency response for 5-Chloropyrimidine-
2-carbonitrile.

1.3.3 First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[7]

Applications and Research
5-Chloropyrimidine-2-carbonitrile is primarily used as a precursor and building block in the

synthesis of more complex molecules, particularly in the agrochemical sector.[1] Its reactive

sites allow for further chemical modifications.

Part 2: 2-Amino-5-bromo-3-hydroxypyridine (Correct
CAS: 39903-01-0)
Chemical Identity and Overview
2-Amino-5-bromo-3-hydroxypyridine is a brominated pyridine derivative that serves as a crucial

intermediate in pharmaceutical synthesis.[8] Notably, it is a key building block in the synthesis

of Lorlatinib, a third-generation ALK (anaplastic lymphoma kinase) inhibitor used in cancer

therapy.[9][10] Its structure, containing amino, bromo, and hydroxyl functional groups, allows

for diverse chemical transformations.[8]

Synonyms: 2-Amino-5-bromo-3-pyridinol, 5-Bromo-3-hydroxy-2-aminopyridine[11][12]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1584771?utm_src=pdf-body
https://www.benchchem.com/product/b1584771?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR346523_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR346523_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1584771?utm_src=pdf-body
https://www.benchchem.com/product/b591748
https://www.chemimpex.com/products/29190
https://patents.google.com/patent/CN111943885A/en
https://wap.guidechem.com/question/how-can-2-hydroxy-3-amino-5-br-id149749.html
https://www.chemimpex.com/products/29190
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7947708.htm
https://www.tcichemicals.com/IN/en/p/A2673
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key physicochemical properties of 2-Amino-5-bromo-3-

hydroxypyridine.

Property Value Source

Molecular Formula C₅H₅BrN₂O [8][13]

Molecular Weight 189.01 g/mol [8][13]

Appearance
Light brown solid, Off-white

solid
[8][11]

Melting Point 204-208°C [11][14][15]

Water Solubility Slightly soluble in water [11]

Storage

Keep in dark place, Sealed in

dry, Room Temperature or

Refrigerated (0-8°C)

[7][8][11]

Synthesis Outline
One documented synthesis route involves the hydrolysis of 2-amino-3,5-dibromopyridine using

potassium hydroxide in an autoclave, followed by purification via chromatography.[14][15]

Another patented method describes a three-step process starting from 2-amino-3-

hydroxypyridine, involving ring closure, photocatalytic bromination, and hydrolysis.[9]

2-Amino-3-hydroxypyridine Ring Closure Photocatalytic Bromination Hydrolysis 2-Amino-5-bromo-3-hydroxypyridine

Click to download full resolution via product page

Caption: A high-level overview of a synthetic pathway to 2-Amino-5-bromo-3-hydroxypyridine.

[9]

Safety and Handling
2.4.1 Hazard Identification
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This chemical is considered hazardous by the OSHA Hazard Communication Standard.[7] It

may cause skin sensitization, and is harmful if swallowed, in contact with skin, or if inhaled.[13]

GHS Hazard Statements (from aggregate data):

H302: Harmful if swallowed[13]

H312: Harmful in contact with skin[13]

H317: May cause an allergic skin reaction[13]

H332: Harmful if inhaled[13]

It is also noted to cause skin and eye irritation.[7][16]

2.4.2 Recommended Personal Protective Equipment (PPE) and Handling

Engineering Controls: Use only outdoors or in a well-ventilated area.[7][17] Ensure eyewash

stations and safety showers are close to the workstation.[17]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[7][17]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use an

approved respirator.[7]

General Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke

when using this product.[7][17] Contaminated work clothing should not be allowed out of the

workplace.[18]

2.4.3 First Aid Measures

General Advice: If symptoms persist, call a physician.[7]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[7]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[7]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]

Applications and Research
The primary and most significant application of 2-Amino-5-bromo-3-hydroxypyridine is its role

as a key intermediate in the synthesis of pharmaceuticals, most notably the anti-cancer drug

Lorlatinib.[10] It is also utilized in the development of other biologically active molecules,

including potential anti-inflammatory and antimicrobial agents, and in the formulation of

agrochemicals like herbicides and pesticides.[8] Its structural features also lend it to

applications in materials science and coordination chemistry.[8]

Conclusion
The CAS number 38275-56-8 is most accurately assigned to 5-Chloropyrimidine-2-
carbonitrile. However, due to its erroneous association with 2-Amino-5-bromo-3-

hydroxypyridine (correct CAS: 39903-01-0) in some sources, extreme caution is advised.

Professionals must confirm the identity of their material through analytical means and consult

the specific Safety Data Sheet (SDS) provided by their supplier before commencing any work.

Relying solely on a CAS number that has demonstrated ambiguity could lead to unsafe

handling practices and compromised experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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